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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B15617822 Get Quote

Essential Safety and Handling Guide for BMS-
795311
Disclaimer: This document provides essential safety and logistical information for handling the

potent research compound BMS-795311. A compound-specific Safety Data Sheet (SDS) was

not located; therefore, this guidance is based on established best practices for handling potent,

non-cytotoxic, active pharmaceutical ingredients (APIs). A thorough, compound-specific risk

assessment must be conducted by qualified personnel before any handling occurs.

BMS-795311 is identified as a potent cholesteryl ester transfer protein (CETP) inhibitor.[1]

Potent compounds require stringent handling controls to prevent personnel exposure and

cross-contamination.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary barrier to exposure. For all procedures

involving BMS-795311 powder, a combination of respiratory, eye, body, and hand protection is

mandatory.

Table 1: Recommended Personal Protective Equipment for Handling BMS-795311
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PPE Category Item
Specifications and

Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for all handling

of powder. Hoods or full-

facepieces can offer high

Assigned Protection Factors

(APFs), potentially up to 1000.

[2][3]

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3

particulate filters. A proper fit

test is mandatory before use.

[2]

Disposable Respirators (e.g.,

N95)

Not recommended for handling

potent compounds as primary

protection; may be suitable for

low-risk activities as a

secondary layer.[2][4]

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

contamination or at regular

intervals.[2]

Body Protection Disposable Coveralls

Required for handling powder.

Choose coveralls made from

materials like Tyvek® to

protect against dust.[2][5]

Zippers should have adhesive

flaps for optimal protection.[5]

Dedicated Lab Coat

For handling solutions in a

controlled environment (e.g.,

fume hood). Must be

professionally laundered or

disposed of as contaminated

waste.[2]
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Eye Protection Chemical Splash Goggles
Must provide a complete seal

around the eyes.[2]

Face Shield

Wear over goggles for added

protection against splashes

when handling solutions.[2][4]

Foot Protection Disposable Shoe Covers

Must be worn in the

designated handling area and

removed before exiting.[2]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is crucial for safely handling potent compounds. The following protocol

outlines the key phases from receipt to disposal.

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the methodology for accurately weighing BMS-795311 powder and

preparing a stock solution.

Objective: To prepare a 10 mM stock solution of BMS-795311 (M. Wt: 671.52 g/mol ) in

DMSO.

Materials:

BMS-795311 powder

Anhydrous DMSO

Calibrated analytical balance within a containment enclosure (e.g., glovebox or ventilated

balance enclosure)

Appropriate volumetric flasks and pipettes

Vortex mixer

Required PPE (See Table 1)
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Procedure:

Pre-Handling: Don all required PPE as specified in Table 1. Prepare the work area by

covering the surface with a disposable absorbent pad.[6]

Weighing (in containment):

Tare the analytical balance with a clean weigh boat.

Carefully add BMS-795311 powder to the weigh boat to obtain the target weight (e.g.,

6.72 mg for 1 mL of 10 mM solution).

Record the exact weight.

Solubilization:

Carefully transfer the weighed powder to an appropriate volumetric flask.

Add a portion of the total required volume of DMSO to the flask.

Cap the flask and vortex until the solid is completely dissolved.

Add DMSO to the final target volume.

Post-Handling & Decontamination:

Wipe down all external surfaces of the solution container with a suitable

decontamination solution (e.g., 70% ethanol) before removing from the containment

unit.

Dispose of all single-use items (weigh boat, wipes, outer gloves, disposable coveralls)

into a clearly labeled hazardous waste container.[7][8]

Thoroughly decontaminate all surfaces and equipment.[2]

Remove PPE in the designated doffing area to avoid self-contamination.[2]

Disposal Plan
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All materials that come into contact with BMS-795311 are considered hazardous waste and

must be disposed of accordingly. Waste must be segregated at the point of generation.[6][7]

Table 2: Waste Segregation and Disposal Plan

Waste Category Description Disposal Container

Trace Contaminated Solids

Items with residual

contamination: gloves, gowns,

shoe covers, empty vials,

weigh boats, absorbent pads,

wipes.[7]

Black Hazardous Waste

Container, clearly labeled

"Hazardous Waste -

Chemical".[7] Some

jurisdictions may require

specific color-coding (e.g.,

yellow or red bins).[7][8][9]

Contaminated Sharps

Needles, syringes, glass vials,

and ampoules used for

handling BMS-795311.

Puncture-proof Sharps

Container, clearly labeled

"Hazardous Waste - Sharps".

[8]

Bulk Chemical Waste

Unused or expired

formulations, partially used

vials, materials from spill

cleanup.[7]

Black Hazardous Waste

Container, clearly labeled

"Hazardous Waste -

Chemical".[7]

Key Disposal Principles:

Do Not Sewer: Never dispose of BMS-795311 or its waste down the drain.[7]

Labeling: All waste containers must be clearly labeled with their contents.

Container Management: Seal waste containers when three-quarters full to prevent spills.[7]

Final Disposal: All waste must be disposed of via high-temperature incineration through a

certified environmental health and safety (EHS) vendor.[10]

Visual Workflows and Logic Diagrams
Diagram 1: PPE Selection Logic for BMS-795311
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Risk Assessment

PPE Requirements

Start: Handling BMS-795311

Is the material a powder?

Powered Air-Purifying
Respirator (PAPR)

Yes

Dedicated Lab Coat

No (Solution)

Disposable Coverall
(e.g., Tyvek®)

Double Nitrile Gloves

Chemical Splash Goggles

Shoe Covers
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Preparation Handling (in Containment) Cleanup & Disposal Completion

1. Don Required PPE 2. Prepare Work Area 3. Weigh Powder 4. Prepare Solution 5. Decontaminate Surfaces 6. Segregate Waste 7. Doff PPE End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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